Cas no 51758-98-6 (2-cyclopropyl-1h-benzimidazol-5-amine)

• Product Name: 2-cyclopropyl-1h-benzimidazol-5-amine
• CAS No: 51758-98-6
• MF: C₁₀H₁₁N₃
• MW: 173.214441537857
• MDL: MFCD11902432
• CID: 854555
• Update Time: 2026-04-29

2-cyclopropyl-1h-benzimidazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazol-5-amine,2-cyclopropyl-(9CI)
• 2-cyclopropyl-1h-benzimidazol-5-amine

• MDL： MFCD11902432

Additional information on 2-cyclopropyl-1h-benzimidazol-5-amine

2-Cyclopropyl-1H-Benzimidazol-5-Amine: A Comprehensive Overview

2-Cyclopropyl-1H-benzimidazol-5-amine, identified by the CAS registry number 51758-98-6, is a heterocyclic organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the benzimidazole family, a class of molecules known for their diverse biological activities and applications in drug discovery. The structure of 2-cyclopropyl-1H-benzimidazol-5-amine consists of a benzene ring fused with an imidazole ring, with a cyclopropyl group attached at the 2-position and an amino group at the 5-position. This unique arrangement imparts the molecule with distinct chemical properties and potential bioactivity.

The synthesis of 2-cyclopropyl-1H-benzimidazol-5-amine typically involves multi-step reactions, often starting from benzene derivatives or intermediates that can be cyclized to form the benzimidazole core. Recent advancements in synthetic methodologies have enabled more efficient and selective routes to this compound, leveraging catalytic systems and green chemistry principles. For instance, researchers have explored the use of transition metal catalysts to facilitate key steps such as cycloadditions or C-N bond formations, which are critical in constructing the heterocyclic framework.

The biological activity of 2-cyclopropyl-1H-benzimidazol-5-amine has been extensively studied, particularly in the context of its potential as a therapeutic agent. Preclinical studies have demonstrated that this compound exhibits promising anti-inflammatory and antioxidant properties, making it a candidate for treating conditions such as neurodegenerative diseases and cardiovascular disorders. Additionally, its ability to modulate key cellular pathways, including those involved in apoptosis and cell proliferation, underscores its potential in oncology research.

In recent years, computational chemistry tools have played a pivotal role in understanding the molecular interactions of 2-cyclopropyl-1H-benzimidazol-5-amine. Molecular docking studies have revealed that the compound can bind effectively to various protein targets, including enzymes and receptors implicated in disease states. These insights have guided further optimization efforts, where researchers aim to enhance the compound's bioavailability and selectivity through structural modifications.

The application of 2-cyclopropyl-1H-benzimidazol-5-amine extends beyond pharmacology into materials science, where its electronic properties make it a candidate for use in organic electronics and optoelectronic devices. The molecule's conjugated system allows for efficient charge transport, which is advantageous in applications such as light-emitting diodes (LEDs) and photovoltaic cells.

In conclusion, 2-cyclopropyl-1H-benzimidazol-5-amine, with its unique chemical structure and versatile properties, represents a valuable compound for both academic research and industrial applications. As ongoing studies continue to uncover new facets of its potential, this molecule stands at the forefront of innovation in drug discovery and materials science.